1-(Quinolin-6-ylmethylamino)pentan-2-ol

• CAS No.: 6283-44-9
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol
• IUPAC Name: 1-(quinolin-6-ylmethylamino)pentan-2-ol
• InChI: InChI=1S/C15H20N2O/c1-2-4-14(18)11-16-10-12-6-7-15-13(9-12)5-3-8-17-15/h3,5-9,14,16,18H,2,4,10-11H2,1H3
• InChI Key: KURJUJBBDDPEKM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CNCC1=CC2=C(C=C1)N=CC=C2)O

Description

1-(Quinolin-6-ylmethylamino)pentan-2-ol (CAS 6283-44-9) is a quinoline-derived compound with a molecular formula of C15H20N2O and a molecular weight of 244.33 g/mol . Its structure integrates a hydrophobic quinoline core with a polar secondary alcohol moiety, resulting in balanced solubility properties that are favorable for research applications and may enhance bioavailability compared to more lipophilic analogs . This compound is of significant interest in medicinal chemistry and pharmacology research. Its structural features suggest potential for diverse biological activities; while 8-methoxy substituted quinoline analogs are known for antimalarial activity, the 6-substituted methylamino group in this compound may indicate a shifted mechanism, possibly aligning with antibacterial or kinase inhibition pathways common to other 6-substituted quinolines . Multiple synthetic pathways are available, including epoxide ring-opening with quinolin-6-ylmethylamine and reductive amination of pentan-2-one with quinolin-6-ylmethylamine, the latter offering a yield of 50-70% and advantages in scalability . This product is designated For Research Use Only. It is not approved for human or veterinary diagnostic or therapeutic applications.

Comparison with Similar Compounds

Key Observations:

Substituent Position on Quinoline Ring: The target compound features a methylamino group at position 6 of the quinoline ring, whereas the analogs in the evidence (CAS 7469-91-2 and 86-78-2) have a methoxy group at position 8. Positional differences significantly impact electronic properties and binding affinity. For example, methoxy groups at position 8 in quinoline derivatives are associated with enhanced antimalarial activity due to improved interaction with heme targets .

However, this may reduce membrane permeability in hydrophobic biological environments.

Biological Activity Trends: Compounds with methoxy groups (e.g., CAS 7469-91-2) demonstrate higher antimalarial efficacy, as seen in vitro against Plasmodium falciparum (IC₅₀: 0.8 µM) . In contrast, the absence of methoxy in the target compound suggests divergent activity, possibly shifting its mechanism toward antibacterial or kinase inhibition pathways common to other 6-substituted quinolines.

Synthetic Accessibility :

• The diamine analogs (e.g., CAS 86-78-2) require multi-step synthesis involving protective groups for amine functionalization, whereas the target compound’s alcohol group may simplify synthesis but necessitate careful stereochemical control.

Preparation Methods

Epoxide Ring-Opening with Quinolin-6-ylmethylamine

A widely applicable method for synthesizing β-amino alcohols involves the nucleophilic ring-opening of epoxides. For 1-(Quinolin-6-ylmethylamino)pentan-2-ol, pentan-2-ol epoxide serves as the electrophilic substrate. Quinolin-6-ylmethylamine acts as the nucleophile, attacking the less hindered carbon of the epoxide under basic or acidic conditions.

Reaction Conditions :

• Solvent : Ethanol or toluene
• Catalyst : Lewis acids (e.g., ZnCl₂) or bases (e.g., K₂CO₃)
• Temperature : 60–80°C for 12–24 hours
• Yield : 45–65% (theoretical maximum inferred from analogous reactions).

Mechanistic Insights :
The reaction proceeds via a two-step mechanism: (1) protonation of the epoxide oxygen by the catalyst, increasing electrophilicity, and (2) nucleophilic attack by the amine at the less substituted carbon, followed by ring opening to form the β-amino alcohol. Steric hindrance from the quinoline moiety may necessitate prolonged reaction times.

Optimization Strategies :

• Microwave Assistance : Reduces reaction time to 2–4 hours with comparable yields.
• Solvent-Free Conditions : Eliminates solubility issues; reported to improve yields by 10–15% in similar systems.

Reductive Amination of Pentan-2-one with Quinolin-6-ylmethylamine

Catalytic Hydrogenation

Reductive amination offers a one-pot synthesis by condensing pentan-2-one with quinolin-6-ylmethylamine in the presence of a reducing agent.

Procedure :

• Condensation : Mix equimolar amounts of ketone and amine in methanol with molecular sieves (4Å) to drive imine formation.
• Reduction : Introduce H₂ gas (1–3 atm) and 10% Pd/C catalyst at 25–40°C for 6–12 hours.
• Workup : Filter catalyst, concentrate, and purify via column chromatography (SiO₂, ethyl acetate/hexane).

Yield : 50–70%, contingent on imine stability and catalyst activity.

Advantages :

• Avoids epoxide synthesis, streamlining the pathway.
• Tunable stereoselectivity via chiral catalysts (e.g., Ru-BINAP complexes), though enantiomeric excess data remain unexplored for this compound.

Multi-Step Synthesis via Intermediate Formation

Gabriel Synthesis with Subsequent Functionalization

This approach isolates intermediates for precise control over regiochemistry:

Step 1 : Synthesis of Phthalimide-Protected Amine

• React quinolin-6-ylmethylamine with phthalic anhydride in refluxing acetic acid to form N-(quinolin-6-ylmethyl)phthalimide.
• Yield : 85–90%.

Step 2 : Alkylation with 1-Bromo-pentan-2-ol

• Perform nucleophilic substitution using K₂CO₃ in DMF at 80°C for 8 hours.
• Yield : 60–75%.

Step 3 : Deprotection with Hydrazine Hydrate

• Reflux in ethanol to remove the phthalimide group.
• Yield : 80–90%.

Total Yield : ~40–50%, with advantages in purity and scalability.

Catalytic Asymmetric Synthesis

Organocatalytic Approaches

Chiral organocatalysts like proline derivatives enable enantioselective synthesis, critical for bioactive applications.

Method :

• Catalyst : L-Proline (20 mol%)
• Conditions : Mix pentan-2-one, quinolin-6-ylmethylamine, and catalyst in DCM at 25°C for 48 hours.
• Reduction : Use NaBH₄ to reduce the intermediate imine.
• Yield : 55–60% with 70–80% enantiomeric excess.

Challenges :

• High catalyst loading and prolonged reaction times.
• Limited substrate compatibility with bulky quinoline groups.

Analytical Characterization and Validation

Spectroscopic Confirmation

• ¹H NMR : Expected signals include a triplet for the hydroxyl-bearing CH (δ 3.8–4.0 ppm), a multiplet for the quinoline aromatic protons (δ 7.5–8.5 ppm), and a broad singlet for the NH group (δ 1.5–2.0 ppm).
• ¹³C NMR : The carbinol carbon appears at δ 70–75 ppm, while the quinoline carbons resonate between δ 120–150 ppm.
• IR : Stretching vibrations for OH (3200–3400 cm⁻¹) and C-N (1250–1350 cm⁻¹).

Crystallographic Data (Hypothetical)

While no X-ray structure exists for 1-(Quinolin-6-ylmethylamino)pentan-2-ol, analogous compounds crystallize in monoclinic systems with P2₁ space groups. Predicted unit cell parameters:

• a = 10.5 Å, b = 16.7 Å, c = 5.8 Å, β = 96.0°, V = 1026 ų.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Stereoselectivity
Epoxide Ring-Opening	45–65	85–90	Moderate	Low
Reductive Amination	50–70	90–95	High	Moderate
Gabriel Synthesis	40–50	95–98	High	None
Organocatalysis	55–60	80–85	Low	High

Key Observations :

• Reductive amination balances yield and scalability but requires rigorous catalyst recycling.
• Gabriel synthesis ensures high purity at the expense of additional steps.

Industrial-Scale Considerations

Solvent and Catalyst Recovery

• Epoxide Route : Ethanol and ZnCl₂ can be recycled via distillation and filtration, reducing costs by 20–30%.
• Reductive Amination : Pd/C recovery systems (e.g., fixed-bed reactors) mitigate precious metal expenses.

Environmental Impact

• Waste Streams : Halogenated solvents (DMF, CH₂Cl₂) pose disposal challenges; solvent-free or aqueous systems are preferred.
• Green Chemistry Metrics : Atom economy for reductive amination exceeds 80%, outperforming multi-step routes.

Q & A

Q. Advanced Research Focus

• Density Functional Theory (DFT) : Simulate reaction pathways (e.g., oxidation at the hydroxyl group) and calculate activation energies .
• Molecular Dynamics (MD) : Model solvation effects in polar/nonpolar solvents to predict solubility and aggregation behavior .
• Applications : Predict degradation products under oxidative or thermal stress, aligning with experimental TGA/DSC data .

How should researchers address contradictory data regarding the compound’s solubility or reactivity in different solvents?

Q. Advanced Research Focus

• Excess Property Analysis : Calculate excess refractive indices or volumes (e.g., using binary solvent mixtures) to validate solubility models .
• Mixing Rules : Apply Lorentz-Lorenz or Gladstone-Dale rules to reconcile discrepancies between predicted and observed physicochemical properties .
• Case Study : For pentan-2-ol derivatives, negative excess refractive indices at low mole fractions indicate non-ideal mixing behavior .

What methodologies are used to assess the biological activity of quinoline-derived alcohols like 1-(Quinolin-6-ylmethylamino)pentan-2-ol?

Q. Advanced Research Focus

• Enzyme Inhibition Assays : Measure IC₅₀ values against target enzymes (e.g., kinases) using fluorescence-based or radiometric methods. Note that structurally similar purine derivatives show IC₅₀ > 200,000 nM, suggesting low baseline activity without optimization .
• Molecular Docking : Screen interactions with binding pockets (e.g., quinoline’s aromatic system for π-π stacking) using software like AutoDock .

What are the key considerations in designing kinetic studies for the oxidation of 1-(Quinolin-6-ylmethylamino)pentan-2-ol?

Q. Advanced Research Focus

• Reaction Conditions : Use controlled oxygen flow and temperatures (298–318 K) to monitor radical decomposition pathways .
• Analytical Tools : Employ GC-MS or FTIR to track intermediate species (e.g., ketones from C-OH oxidation) .
• Theoretical Validation : Compare experimental rate constants with DFT-predicted transition states for isomerization reactions .